1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C24H25FN2/c25-23-13-7-8-14-24(23)27-17-15-26(16-18-27)19-22(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,22H,15-19H2
• InChI Key: PQYUGFBLWRFQTR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4F
• Molecular Formula: C24H25FN2
• Molecular Weight: 360.5 g/mol

Description

1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine, also known as DFPP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine is not fully understood. However, it is believed to act as a dopamine receptor antagonist and a serotonin receptor agonist. 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has been found to have a high affinity for the 5-HT2A receptor and a moderate affinity for the D2 receptor. It has also been found to have some affinity for the 5-HT2C and 5-HT1A receptors.
Biochemical and Physiological Effects:
1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has been found to have a range of biochemical and physiological effects. It has been shown to decrease dopamine release in the striatum and nucleus accumbens. It has also been found to increase serotonin release in the prefrontal cortex and other brain regions. 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has been shown to have anxiolytic and antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has several advantages for use in lab experiments. It has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the effects of serotonin receptor agonists and antagonists. It also has a moderate affinity for the D2 receptor, which makes it a useful tool for studying the effects of dopamine receptor antagonists. However, 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has some limitations for use in lab experiments. It has low solubility in water, which makes it difficult to administer to animals. It also has a short half-life, which makes it difficult to study the long-term effects of the compound.

Future Directions

There are several future directions for research on 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine. One area of research is the development of new synthesis methods to improve the yield and purity of the product. Another area of research is the development of new analogs of 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine with improved solubility and longer half-life. 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has also been suggested as a potential treatment for various psychiatric disorders, and further research is needed to explore its therapeutic potential. Finally, 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine could be used as a tool to study the effects of various drugs on the dopamine and serotonin systems.

Scientific Research Applications

1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has been studied extensively for its potential use in scientific research. It has been found to have a range of applications in the fields of neuroscience, pharmacology, and toxicology. 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has been used as a tool to study the effects of serotonin receptor agonists and antagonists on the central nervous system. It has also been used to study the effects of various drugs on the dopamine system.